Cas no 1249353-02-3 (1-4-(propan-2-yl)phenylethane-1-sulfonamide)

1-4-(propan-2-yl)phenylethane-1-sulfonamide structure
1249353-02-3 structure
Product Name:1-4-(propan-2-yl)phenylethane-1-sulfonamide
CAS No:1249353-02-3
MF:C11H17NO2S
MW:227.323181867599
MDL:MFCD16671995
CID:5249775
PubChem ID:62083861
Update Time:2023-11-24

1-4-(propan-2-yl)phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Isopropylphenyl)ethane-1-sulfonamide
    • 1-[4-(propan-2-yl)phenyl]ethane-1-sulfonamide
    • Benzenemethanesulfonamide, α-methyl-4-(1-methylethyl)-
    • 1-4-(propan-2-yl)phenylethane-1-sulfonamide
    • MDL: MFCD16671995
    • Inchi: 1S/C11H17NO2S/c1-8(2)10-4-6-11(7-5-10)9(3)15(12,13)14/h4-9H,1-3H3,(H2,12,13,14)
    • InChI Key: IPUDPMNYYWFYRK-UHFFFAOYSA-N
    • SMILES: S(C(C)C1C=CC(=CC=1)C(C)C)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • XLogP3: 2
  • Topological Polar Surface Area: 68.5

1-4-(propan-2-yl)phenylethane-1-sulfonamide Pricemore >>

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